Cas no 923283-74-3 (1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester)
923283-74-3 structure
Product Name:1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester
CAS No:923283-74-3
MF:C9H11N3O6
MW:257.200142145157
CID:737842
PubChem ID:68365041
Update Time:2025-04-19
1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester
- methyl 1-(2-ethoxy-2-oxoethyl)-4-nitropyrazole-3-carboxylate
- DTXSID20738252
- SCHEMBL12725208
- 923283-74-3
- Methyl 1-(2-ethoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate
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- Inchi: 1S/C9H11N3O6/c1-3-18-7(13)5-11-4-6(12(15)16)8(10-11)9(14)17-2/h4H,3,5H2,1-2H3
- InChI Key: FNIFVKIHNXZNTH-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C=C(C(C(=O)OC)=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 257.06478508g/mol
- Monoisotopic Mass: 257.06478508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 116Ų
1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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